Cas no 1243473-88-2 (4-Amino-3-cyclopropoxybenzoic acid)

4-Amino-3-cyclopropoxybenzoic acid is a benzoic acid derivative featuring a cyclopropoxy substituent at the 3-position and an amino group at the 4-position. This compound serves as a versatile intermediate in organic synthesis and pharmaceutical research, particularly in the development of bioactive molecules. Its cyclopropoxy moiety contributes to steric and electronic modulation, while the amino and carboxyl groups offer functional handles for further derivatization. The structural features of this compound make it valuable for designing enzyme inhibitors, receptor ligands, and other pharmacologically active agents. It is typically characterized by high purity and stability, ensuring reliable performance in synthetic applications.
4-Amino-3-cyclopropoxybenzoic acid structure
1243473-88-2 structure
Product Name:4-Amino-3-cyclopropoxybenzoic acid
CAS No:1243473-88-2
MF:C10H11NO3
MW:193.199242830276
CID:6221961
PubChem ID:72231998
Update Time:2025-05-23

4-Amino-3-cyclopropoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

    • SCHEMBL23195608
    • 1243473-88-2
    • MB66025
    • 4-AMINO-3-CYCLOPROPOXYBENZOIC ACID
    • EN300-2744538
    • 4-Amino-3-cyclopropoxybenzoic acid
    • Inchi: 1S/C10H11NO3/c11-8-4-1-6(10(12)13)5-9(8)14-7-2-3-7/h1,4-5,7H,2-3,11H2,(H,12,13)
    • InChI Key: ANQCBWBTSSRHTD-UHFFFAOYSA-N
    • SMILES: O(C1C=C(C(=O)O)C=CC=1N)C1CC1

Computed Properties

  • Exact Mass: 193.07389321g/mol
  • Monoisotopic Mass: 193.07389321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 72.6Ų

4-Amino-3-cyclopropoxybenzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-2744538-0.05g
4-amino-3-cyclopropoxybenzoic acid
1243473-88-2 95%
0.05g
$315.0 2023-06-04
Enamine
EN300-2744538-0.1g
4-amino-3-cyclopropoxybenzoic acid
1243473-88-2 95%
0.1g
$470.0 2023-06-04
Enamine
EN300-2744538-0.25g
4-amino-3-cyclopropoxybenzoic acid
1243473-88-2 95%
0.25g
$672.0 2023-06-04
Enamine
EN300-2744538-0.5g
4-amino-3-cyclopropoxybenzoic acid
1243473-88-2 95%
0.5g
$1058.0 2023-06-04
Enamine
EN300-2744538-1.0g
4-amino-3-cyclopropoxybenzoic acid
1243473-88-2 95%
1g
$1357.0 2023-06-04
Enamine
EN300-2744538-2.5g
4-amino-3-cyclopropoxybenzoic acid
1243473-88-2 95%
2.5g
$2660.0 2023-06-04
Enamine
EN300-2744538-5.0g
4-amino-3-cyclopropoxybenzoic acid
1243473-88-2 95%
5g
$3935.0 2023-06-04
Enamine
EN300-2744538-10.0g
4-amino-3-cyclopropoxybenzoic acid
1243473-88-2 95%
10g
$5837.0 2023-06-04
1PlusChem
1P01ELVY-50mg
4-amino-3-cyclopropoxybenzoic acid
1243473-88-2 95%
50mg
$452.00 2024-07-10

Additional information on 4-Amino-3-cyclopropoxybenzoic acid

Introduction to 4-Amino-3-cyclopropoxybenzoic acid (CAS No. 1243473-88-2)

4-Amino-3-cyclopropoxybenzoic acid (CAS No. 1243473-88-2) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents and as a key intermediate in the synthesis of various bioactive molecules.

The chemical structure of 4-Amino-3-cyclopropoxybenzoic acid consists of a benzene ring substituted with an amino group at the 4-position and a cyclopropoxy group at the 3-position. The cyclopropoxy moiety, in particular, imparts unique chemical and biological properties to the molecule, making it an attractive candidate for further investigation.

Recent studies have highlighted the potential of 4-Amino-3-cyclopropoxybenzoic acid in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 explored the anti-inflammatory properties of this compound. The researchers found that 4-Amino-3-cyclopropoxybenzoic acid exhibited significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as a therapeutic agent for inflammatory diseases.

In another study, published in the European Journal of Medicinal Chemistry in 2022, researchers investigated the antitumor activity of 4-Amino-3-cyclopropoxybenzoic acid. The results indicated that this compound demonstrated selective cytotoxicity against various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action was attributed to the induction of apoptosis and cell cycle arrest, making it a promising lead compound for further drug development.

The synthetic accessibility of 4-Amino-3-cyclopropoxybenzoic acid is another factor contributing to its appeal in pharmaceutical research. Several efficient synthetic routes have been reported in the literature, allowing for large-scale production and structural modifications. One notable synthetic method involves the reaction of 3-bromobenzoic acid with cyclopropanol followed by amination to introduce the amino group. This approach provides a flexible platform for generating analogs with enhanced biological activities.

The physicochemical properties of 4-Amino-3-cyclopropoxybenzoic acid, such as solubility and stability, are also crucial for its application in drug development. Studies have shown that this compound exhibits good aqueous solubility and stability under physiological conditions, which are essential for its formulation into various dosage forms such as tablets, capsules, and injectable solutions.

In addition to its direct therapeutic applications, 4-Amino-3-cyclopropoxybenzoic acid serves as an important building block in the synthesis of more complex molecules. For example, it has been used as a key intermediate in the preparation of novel antiviral agents targeting viral proteases. The ability to introduce functional groups at specific positions on the molecule allows for fine-tuning of pharmacological properties, enhancing potency and selectivity.

The safety profile of 4-Amino-3-cyclopropoxybenzoic acid is another critical aspect that has been evaluated through preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, with no significant adverse effects observed in animal models. These findings support its potential for further clinical evaluation.

In conclusion, 4-Amino-3-cyclopropoxybenzoic acid (CAS No. 1243473-88-2) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its favorable biological activities and synthetic accessibility, positions it as a valuable candidate for the development of novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.

Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.